![molecular formula C6H3Br2I B166945 1,2-Dibromo-4-iodobenzene CAS No. 909072-74-8](/img/structure/B166945.png)
1,2-Dibromo-4-iodobenzene
Overview
Description
1,2-Dibromo-4-iodobenzene is a compound with the molecular formula C6H3Br2I . It has a molecular weight of 361.80 g/mol . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of various derivatives of this compound involves sequences based on regioselective bromination, ortho-metalation, and halogen/metal permutations . The reaction of 1,4-and 1,2-bromo-iodobenzenes with diphenylphosphine oxide or diethyl phosphite under different conditions comprising Pd-, Ni-, or Cu-catalysis has been studied .Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C6H3Br2I . The InChI string representation of its structure isInChI=1S/C6H3Br2I/c7-5-2-1-4 (9)3-6 (5)8/h1-3H
. Chemical Reactions Analysis
The on-surface reaction processes of this compound have been systematically investigated. Deiodination underwent at room temperature on both surfaces with the formation of organometallic intermediates connected by C–Au–C and C–Ag–C linkages .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 361.80 g/mol, a complexity of 97.1, and a covalently-bonded unit count of 1 . It has no hydrogen bond donor count, no hydrogen bond acceptor count, and no rotatable bond count .Scientific Research Applications
1. Synthesis of Derivatives and Organic Transformations
1,2-Dibromo-4-iodobenzene is a valuable precursor in organic chemistry, particularly in reactions involving the formation of benzynes. It is used in synthesizing various derivatives through methods like regioselective bromination, ortho-metalation, and halogen/metal permutations, proving its versatility in chemical transformations (Diemer, Leroux, & Colobert, 2011).
2. Structural and Molecular Studies
The crystal and molecular structures of compounds like this compound have been analyzed using techniques such as single-crystal X-ray diffraction. These studies provide insights into the minor distortions in molecular structures and intramolecular interactions, contributing to the understanding of molecular behavior (Schmidbaur, Minge, & Nogai, 2004).
3. Vapour Pressure and Lattice Energies Analysis
Research on the vapour pressure of this compound in various states (crystalline and liquid) provides valuable data for understanding its physical properties. Lattice energies of such compounds are also analyzed, offering essential insights for material science and physical chemistry (Oonk, Genderen, Blok, & Linde, 2000).
4. Catalysis and Coupling Reactions
In catalysis, this compound is used in coupling reactions, such as the formation of N,N-diaryl-o-phenylenediamines, showcasing its role in synthesizing complex organic molecules (Wenderski, Light, Ogrin, Bott, & Harlan, 2004).
5. Nonlinear Polarization and Two-Photon Absorption Studies
The study of nonlinear polarization and two-photon absorption parameters in dibromo- and di-iodobenzene molecules, including this compound, reveals their potential in advanced optical applications. These studies consider relativistic effects, highlighting the importance of such compounds in photonics and materials science (Henriksson, Ekström, & Norman, 2006).
6. Hypervalent Iodine Compounds Synthesis
This compound is used as a precursor in synthesizing hypervalent iodine compounds. These compounds have applications in various chemical reactions and as materials precursors, highlighting the compound's role in developing new chemical reagents (Li, Smith, Gembicky, Rheingold, & Protasiewicz, 2022).
Safety and Hazards
Future Directions
The reactivity of a series of 1,4-, 1,3- and 1,2-dibromo- and bromo-iodobenzenes with diphenylphosphine oxide or diethyl phosphite was evaluated under the “P-ligand-free” microwave (MW)-assisted conditions . This could lead to practical and competent syntheses for phosphonoyl- and phosphinoyl-bromoarenes .
Mechanism of Action
Pharmacokinetics
The compound’s physicochemical properties, such as its high molecular weight (361.80 Da) and logP value (4.59), suggest that it may have low water solubility and high lipophilicity These properties could influence its absorption and distribution within the body
Action Environment
The action, efficacy, and stability of 1,2-Dibromo-4-iodobenzene could be influenced by various environmental factors . For instance, the compound’s physicochemical properties suggest that it may be more stable and active in lipophilic environments Additionally, factors such as pH, temperature, and the presence of other compounds could also influence its action
properties
IUPAC Name |
1,2-dibromo-4-iodobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br2I/c7-5-2-1-4(9)3-6(5)8/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVOPLIDJHUQNRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br2I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
909072-74-8 | |
Record name | 1,2-Dibromo-4-iodobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 1,2-Dibromo-4-iodobenzene in organic synthesis?
A1: this compound (4c) serves as a valuable intermediate in the synthesis of various 1,2-dibromobenzene derivatives []. These derivatives are particularly important as precursors in reactions that involve the formation of benzynes, highly reactive intermediates widely used in organic synthesis []. The presence of both bromine and iodine atoms in specific positions allows for versatile reactivity and regioselectivity in subsequent transformations.
Q2: How is this compound synthesized according to the research?
A2: The research paper outlines a synthetic route to this compound involving regioselective bromination and halogen/metal permutations []. While the specific steps for synthesizing this compound (4c) are not detailed in the abstract, the paper highlights its role as an intermediate within a broader synthetic scheme aimed at producing various 1,2-dibromobenzene derivatives.
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